![molecular formula C35H64O7 B1243510 (2S)-2-methyl-4-[(2R,10R,13R)-2,10,13-trihydroxy-13-[(2R,5R)-5-[(1S)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2H-furan-5-one](/img/structure/B1243510.png)
(2S)-2-methyl-4-[(2R,10R,13R)-2,10,13-trihydroxy-13-[(2R,5R)-5-[(1S)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2H-furan-5-one
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Overview
Description
(2S)-2-methyl-4-[(2R,10R,13R)-2,10,13-trihydroxy-13-[(2R,5R)-5-[(1S)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2H-furan-5-one is a natural product found in Annona glabra with data available.
Scientific Research Applications
Asymmetric Synthesis : The compound has been utilized in the non-iterative asymmetric synthesis of polyketide spiroketals. These spiroketals have shown potential in cancer cell growth inhibition, specifically in marine P388 lymphocytic leukemia and human cancer cell lines (Meilert, Pettit, & Vogel, 2004).
Antioxidant Properties : A molecular combination involving this compound's structure has been studied for its radical scavenging activities. It showed potent antioxidant effects, suggesting its application in pathological events where free radical damage is involved (Manfredini, Vertuani, Manfredi, Rossoni, Calviello, & Palozza, 2000).
Cardiac Applications : A derivative of this compound, identified in the root bark of Periploca sepium Bunge (a Chinese traditional herbal medicine), has shown promise in cardiac applications. Its molecular structure suggests potential therapeutic benefits (Zhang, Bao, Wu, Yu, & Li, 2012).
Cytotoxicity in Cancer Research : In cancer research, variations of this compound have demonstrated selective cytotoxicity towards human colon-tumor cell lines, suggesting its potential as a therapeutic agent in cancer treatment (Rieser, Fang, Anderson, Miesbauer, Smith, & McLaughlin, 1993).
Properties
Molecular Formula |
C35H64O7 |
---|---|
Molecular Weight |
596.9 g/mol |
IUPAC Name |
(2S)-2-methyl-4-[(2R,10R,13R)-2,10,13-trihydroxy-13-[(2R,5R)-5-[(1S)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2H-furan-5-one |
InChI |
InChI=1S/C35H64O7/c1-3-4-5-6-7-8-9-10-14-17-20-31(38)33-23-24-34(42-33)32(39)22-21-29(36)18-15-12-11-13-16-19-30(37)26-28-25-27(2)41-35(28)40/h25,27,29-34,36-39H,3-24,26H2,1-2H3/t27-,29+,30+,31-,32+,33+,34+/m0/s1 |
InChI Key |
DRFBUADSYRWIKE-ZDTLKTIVSA-N |
Isomeric SMILES |
CCCCCCCCCCCC[C@@H]([C@H]1CC[C@@H](O1)[C@@H](CC[C@@H](CCCCCCC[C@H](CC2=C[C@@H](OC2=O)C)O)O)O)O |
Canonical SMILES |
CCCCCCCCCCCCC(C1CCC(O1)C(CCC(CCCCCCCC(CC2=CC(OC2=O)C)O)O)O)O |
synonyms |
glacin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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